Cas no 88917-02-6 (3,3,4,5-tetrachloro-3H-1,2-dithiole)

3,3,4,5-tetrachloro-3H-1,2-dithiole structure
88917-02-6 structure
Product Name:3,3,4,5-tetrachloro-3H-1,2-dithiole
CAS No:88917-02-6
MF:C3Cl4S2
MW:241.974094390869
CID:882110
PubChem ID:55894
Update Time:2025-04-19

3,3,4,5-tetrachloro-3H-1,2-dithiole Chemical and Physical Properties

Names and Identifiers

    • 3,3,4,5-tetrachloro-3H-1,2-dithiole
    • 88917-02-6
    • TETRACHLORO-1,2-DITHIOLE
    • NCI60_000811
    • HYP8H3EXX4
    • 3,3,4,5-tetrachlorodithiole
    • CHEMBL2001650
    • NSC 135975
    • BRN 1343183
    • 3H-1,2-DITHIOLE, 3,3,4,5-TETRACHLORO-
    • NSC135975
    • NSC-135975
    • 3,3,4,5-Tetrachloro-1,2-dithiole
    • 3H-1, tetrachloro-
    • UNII-HYP8H3EXX4
    • DTXSID30237423
    • Inchi: 1S/C3Cl4S2/c4-1-2(5)8-9-3(1,6)7
    • InChI Key: YXMZIQBPZNCGMY-UHFFFAOYSA-N
    • SMILES: ClC1(C(=C(SS1)Cl)Cl)Cl

Computed Properties

  • Exact Mass: 241.817
  • Monoisotopic Mass: 239.82
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.6A^2
  • XLogP3: 3.3

Experimental Properties

  • Density: 1.89
  • Boiling Point: 238°C at 760 mmHg
  • Flash Point: 98°C
  • Refractive Index: 1.687

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